N-(4-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)cyclohexanecarboxamide

• IUPAC Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)cyclohexanecarboxamide
• InChI: InChI=1S/C20H20FN3OS/c21-16-9-4-10-17-18(16)23-20(26-17)24(13-14-6-5-11-22-12-14)19(25)15-7-2-1-3-8-15/h4-6,9-12,15H,1-3,7-8,13H2
• InChI Key: GXJRMJMWPQCOSQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)N(CC2=CN=CC=C2)C3=NC4=C(C=CC=C4S3)F
• Molecular Formula: C20H20FN3OS
• Molecular Weight: 369.5 g/mol

Description

N-(4-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)cyclohexanecarboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug development, and biochemical research.

Scientific Research Applications

Synthesis and Biological Applications

Development of Fluorine-18-labeled Antagonists :A study by Lang et al. (1999) involved synthesizing fluorinated derivatives of a base compound for radiolabeling with fluorine-18, aiming to evaluate biological properties in rats for potential applications in imaging serotonin 5-HT1A receptors. The research highlights the synthetic approach and comparative biological evaluation, offering insights into the compound's utility in neuroimaging techniques (Lang et al., 1999).

Antimicrobial and Antituberculosis Activity :Jeankumar et al. (2013) reported on the synthesis of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates and their evaluation against Mycobacterium tuberculosis. The study identifies promising compounds with significant activity against tuberculosis, showcasing the application of thiazole derivatives in developing new antituberculosis agents (Jeankumar et al., 2013).

Anticancer Activity :Hammam et al. (2005) explored the synthesis of fluoro-substituted benzo[b]pyran derivatives and evaluated their anticancer activity against human cancer cell lines. This research demonstrates the potential of fluoro-substituted compounds in oncology, providing a basis for further investigation into their therapeutic applications (Hammam et al., 2005).

Antimicrobial and Antitumor Studies of Zinc(II) Complexes :Xun-Zhong et al. (2020) synthesized zinc(II) complexes with pyridine thiazole derivatives and evaluated their antimicrobial and antitumor activities. The study's findings suggest that metal complexes can exhibit enhanced biological activity compared to free ligands, highlighting the potential of these complexes in developing new therapeutic agents (Xun-Zhong et al., 2020).

Novel Pyridine-Thiazole Hybrid Molecules as Anticancer Agents :Ivasechko et al. (2022) developed novel pyridine-thiazole hybrid molecules, demonstrating significant cytotoxic action towards various cancer cell lines. This study illustrates the potential of combining pyridine and thiazole moieties for creating effective anticancer agents, with promising selectivity and mechanisms of action (Ivasechko et al., 2022).